Cas no 13134-31-1 (pyrazine-2,3-diamine)

pyrazine-2,3-diamine Properties

Names and Identifiers

• 2,3-Diaminopyrazine
• 2,3-Diamino-5-methylpyridine
• 2,3-Pyrazinediamine
• pyrazine-2,3-diamine
• SA017326
• Nsc139902
• 2,3- twoaMinopiperazine
• 2,3-pyrazindiamin
• diaminopyrazine
• AMPZ0009
• (3-amino-pyrazin-2-yl)-amine
• CAFSXVAFGILCCI-UHFFFAOYSA-N
• BCP23188
• CP0110
• RP18981
• PB10452
• SY020176
• AB0035451
• DTXSID70300903
• NSC-139902
• 13134-31-1
• MFCD07778385
• SCHEMBL1024624
• FT-0645782
• pyrazine-2,3-diamine;2,3-Diaminopyrazine
• GS-6449
• EN300-110282
• Q-103343
• CS-W003425
• SCHEMBL14332224
• AKOS005207068
• AM20070308
• Z1198174211
• Pyrazine-2,3-diamine
• 2,3-pyrazinediamine
• DB-010216
• NSC139902
• +Expand

• MDL： MFCD07778385
• InChIKey： CAFSXVAFGILCCI-UHFFFAOYSA-N
• Inchi： 1S/C4H6N4/c5-3-4(6)8-2-1-7-3/h1-2H,(H2,5,7)(H2,6,8)
• SMILES： N1C([H])=C([H])N=C(C=1N([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 110.05900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 110.059
• Heavy Atom Count: 8
• Complexity: 64.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 0.80340
• PSA: 77.82000
• Refractive Index: 1.694
• Boiling Point: 351.6°C at 760 mmHg
• Melting Point: No data available
• Flash Point: 193.5±13.7 °C
• Color/Form: No data available
• Density: 1.4±0.1 g/cm3

pyrazine-2,3-diamine Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Signal Word：Warning

pyrazine-2,3-diamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%